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Compound of Interest

Compound Name: ST 1535

Cat. No.: B1682632

Essential Safety and Handling Guide for ST 1535

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount when handling chemical compounds. This guide provides essential,
immediate safety and logistical information for the handling of ST 1535, a preferential A2A
adenosine receptor antagonist. Given that ST 1535 is for research use only, it should be
treated as a hazardous substance until comprehensive toxicological data is available.[1]

Users must consult the complete Safety Data Sheet (SDS) provided by the supplier for detailed
and specific safety information before commencing any work with this compound.[1]

Personal Protective Equipment (PPE)

A thorough hazard assessment should be conducted to determine the necessary PPE for any
procedure involving ST 1535.[2] Standard laboratory practice dictates the use of the following
PPE to minimize exposure to chemical hazards.[3][4][5]

Eye and Face Protection:
o Wear tight-sealing safety goggles or safety glasses with side shields.[1]
« In situations with a splash hazard, a face shield should be worn in addition to goggles.[3]

Skin and Body Protection:
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o Wear a laboratory coat to protect clothing and skin.

» Utilize chemical-resistant gloves. The specific glove material should be chosen based on the
solvent being used (e.g., DMSO, DMF) and its breakthrough time. Always inspect gloves for
any signs of degradation or punctures before use.

o Ensure that arms and legs are completely covered.[6]
Respiratory Protection:

 In cases of inadequate ventilation or when handling the powder outside of a contained
system, respiratory protection is necessary.[1]

o A NIOSH-approved respirator may be required, and the specific type will depend on the
potential for airborne exposure.

Handling and Storage

General Handling Precautions:

» Avoid all direct contact with the compound. Do not ingest, inhale, or allow it to come into
contact with eyes, skin, or clothing.[1]

e Wash hands and any exposed skin thoroughly after handling.[1]

o Handle the solid powder in a well-ventilated area, preferably within a chemical fume hood, to
minimize the risk of inhalation.

o When preparing solutions, purge the solvent with an inert gas. ST 1535 is soluble in organic
solvents such as DMSO and dimethylformamide (DMF).[1]

e Avoid the generation of dust when working with the solid form.[1]
Storage:
e Store ST 1535 in a tightly sealed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials.
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Emergency Procedures

Spill Response:

In the event of a spill, evacuate the immediate area.

For small spills of the solid, carefully sweep up the material, avoiding dust generation, and
place it in a sealed container for disposal.

For liquid spills, absorb with an inert material and place in a sealed container for disposal.

Clean the spill area thoroughly.

For large spills, contact your institution's environmental health and safety (EHS) department.
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Seek medical attention.

» Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing. Seek medical attention if irritation develops.

¢ Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

¢ Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Plan

All waste materials, including empty containers, contaminated PPE, and spill cleanup materials,
must be disposed of as hazardous waste in accordance with local, state, and federal
regulations. Do not dispose of ST 1535 down the drain or in the general trash. Contact your
institution's EHS department for specific disposal guidelines.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1682632?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Due to the limited publicly available information for ST 1535, a comprehensive quantitative data
summary is not possible. The following table highlights the types of data that should be
obtained from the official Safety Data Sheet provided by the supplier.

Data Point Value Source
Physical State Solid Product Information Sheet[1]
Solubility ~5 mg/ml in DMSO and DMF Product Information Sheet[1]
Permissible Exposure Limit ) ) )

Data not publicly available. Consult Supplier's SDS
(PEL)
LD50 (Oral, Dermal) Data not publicly available. Consult Supplier's SDS
LC50 (Inhalation) Data not publicly available. Consult Supplier's SDS

] o ] ) Consult Supplier's SDS &

Glove Material Compatibility Data not publicly available.

Glove Manufacturer Data

Experimental Protocols

Detailed experimental protocols should be developed and reviewed by the principal investigator
and the institutional safety committee. These protocols must incorporate the specific safety
measures outlined in this document and the supplier's SDS.

Visual Workflow for Handling ST 1535

The following diagram outlines the standard workflow for safely handling ST 1535 powder in a
laboratory setting.
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Caption: Workflow for Safe Handling of ST 1535 Powder.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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